Cas no 626216-57-7 (N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine)

• Product Name: N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine
• CAS No: 626216-57-7
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 3079352
• PubChem ID: 3154231
• Update Time: 2025-10-29

N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine
• 626216-57-7
• N',N'-dimethyl-N-[(3,4,5-trimethoxyphenyl)methyl]propane-1,3-diamine
• [3-(dimethylamino)propyl][(3,4,5-trimethoxyphenyl)methyl]amine
• SR-01000370476
• N1,N1-Dimethyl-N3-(3,4,5-trimethoxybenzyl)propane-1,3-diamine
• AKOS000244078
• SR-01000370476-1
• SB82252

• MDL： MFCD03856654
• Inchi： 1S/C15H26N2O3/c1-17(2)8-6-7-16-11-12-9-13(18-3)15(20-5)14(10-12)19-4/h9-10,16H,6-8,11H2,1-5H3
• InChI Key： UEQSXXIWIFDWFA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CNCCCN(C)C)OC)OC

Computed Properties

• Exact Mass: 282.19434270Da
• Monoisotopic Mass: 282.19434270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43Ų

Additional information on N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine

Introduction to N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine (CAS No 626216-57-7)

N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 626216-57-7, belongs to a class of molecules that exhibit promising properties for various therapeutic applications. The detailed exploration of its chemical and pharmacological characteristics is essential for understanding its potential role in modern medicine.

The molecular structure of N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine consists of a dimethyl-substituted diamine backbone attached to a 3,4,5-trimethoxy-benzyl group. This arrangement contributes to its distinct reactivity and interaction with biological targets. The presence of multiple hydroxyl groups in the benzyl moiety enhances its solubility and binding affinity, making it a candidate for drug development. The compound's stereochemistry and electronic distribution also play crucial roles in determining its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine with greater accuracy. Molecular docking studies have identified potential binding interactions with various enzymes and receptors, suggesting its utility in modulating metabolic pathways. For instance, preliminary research indicates that this compound may interact with cytochrome P450 enzymes, which are pivotal in drug metabolism. Such interactions could lead to novel therapeutic strategies for metabolic disorders and inflammation.

The synthesis of N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized catalytic systems ensures high yield and minimal byproduct formation. Advances in green chemistry have also influenced the synthesis approach, emphasizing sustainable practices such as solvent recovery and catalytic recycling. These innovations not only improve efficiency but also align with global efforts to reduce environmental impact.

In the realm of drug discovery, N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine has been explored for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its versatile structure allows for modifications that can tailor its biological activity towards specific therapeutic targets. For example, researchers have investigated its role as a precursor in the development of neuroprotective agents, given its ability to cross the blood-brain barrier and interact with central nervous system receptors. This capability is particularly relevant in the context of neurodegenerative diseases where targeted therapy is crucial.

Evaluation of N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine in preclinical models has provided insights into its safety profile and efficacy. Animal studies have demonstrated moderate bioavailability and low toxicity at tested doses, indicating its potential as a safe candidate for further clinical development. However, comprehensive toxicological assessments are still underway to fully characterize its long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these studies and bring this compound closer to clinical application.

The integration of artificial intelligence (AI) into drug discovery has significantly enhanced the screening process for compounds like N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine. AI-driven platforms can analyze vast datasets to identify promising candidates based on structural features and predicted bioactivity. This approach has reduced the time required for hit identification from months to weeks, accelerating the pace of innovation in medicinal chemistry. As AI technologies continue to evolve, their role in optimizing drug development pipelines will become increasingly prominent.

The future prospects of N,N-Dimethyl-N'-(3,4,5-trimethoxy-benzyl)-propane-1,3-diamine are closely tied to ongoing research efforts aimed at expanding its therapeutic applications. Investigations into its interaction with novel targets may uncover additional benefits beyond current expectations. Furthermore，exploring combination therapies involving this compound with other drugs could enhance treatment outcomes for multifaceted diseases such as cancer and autoimmune disorders. The collaborative spirit within the scientific community will be instrumental in realizing these goals.

In conclusion，N,N-Dimethyl-N'-(3，4，5-trimethoxy-benzyl)-propane-1，3-diamine (CAS No 626216-57-7) represents a promising candidate in pharmaceutical research due to its unique chemical properties and potential biological activities。Ongoing studies continue to elucidate its mechanisms of action，optimize synthetic routes，and evaluate its safety and efficacy。With advancements in computational methods，AI-driven drug discovery，and sustainable chemistry practices，this compound holds significant promise for future medical applications。The continued exploration of such molecules will contribute substantially to advancements in human health。